Cas no 1503421-24-6 (methyl({2-5-(trifluoromethyl)thiophen-2-ylethyl})amine)

• Product Name: methyl({2-5-(trifluoromethyl)thiophen-2-ylethyl})amine
• CAS No: 1503421-24-6
• MF: C₈H₁₀F₃NS
• MW: 209.231911182404
• CID: 5888121
• PubChem ID: 82660029
• Update Time: 2025-07-21

methyl({2-5-(trifluoromethyl)thiophen-2-ylethyl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({2-5-(trifluoromethyl)thiophen-2-ylethyl})amine
• methyl({2-[5-(trifluoromethyl)thiophen-2-yl]ethyl})amine
• 1503421-24-6
• EN300-1971458

• Inchi： 1S/C8H10F3NS/c1-12-5-4-6-2-3-7(13-6)8(9,10)11/h2-3,12H,4-5H2,1H3
• InChI Key： KUPZLZNKERJUEN-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1CCNC

Computed Properties

• Exact Mass: 209.04860498g/mol
• Monoisotopic Mass: 209.04860498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.3Ų

Additional information on methyl({2-5-(trifluoromethyl)thiophen-2-ylethyl})amine

Research Brief on Methyl({2-[5-(Trifluoromethyl)thiophen-2-yl]ethyl})amine (CAS: 1503421-24-6)

Methyl({2-[5-(trifluoromethyl)thiophen-2-yl]ethyl})amine (CAS: 1503421-24-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of methyl({2-[5-(trifluoromethyl)thiophen-2-yl]ethyl})amine as a key intermediate in the synthesis of novel pharmacophores. The trifluoromethyl group, in particular, is known to enhance the metabolic stability and bioavailability of drug candidates, making this compound a valuable building block in medicinal chemistry. Researchers have explored its incorporation into various scaffolds to target diseases such as cancer, neurological disorders, and infectious diseases.

One of the most notable applications of this compound is in the development of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is implicated in numerous diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of methyl({2-[5-(trifluoromethyl)thiophen-2-yl]ethyl})amine exhibited potent inhibitory activity against specific kinases involved in cancer progression. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy and selectivity.

In addition to its role in kinase inhibition, methyl({2-[5-(trifluoromethyl)thiophen-2-yl]ethyl})amine has been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in various physiological processes, and they represent a major target for drug development. Preliminary in vitro studies have shown that this compound can selectively bind to certain GPCR subtypes, suggesting its utility in the design of new therapeutics for conditions such as hypertension and inflammation.

The synthesis of methyl({2-[5-(trifluoromethyl)thiophen-2-yl]ethyl})amine has also been a focus of recent research. A 2022 publication in Organic Letters described an efficient, scalable route for its production, leveraging modern catalytic methods to achieve high yields and purity. This advancement is particularly significant for industrial applications, where the availability of high-quality intermediates is critical for drug development pipelines.

Despite these promising developments, challenges remain in the optimization of methyl({2-[5-(trifluoromethyl)thiophen-2-yl]ethyl})amine-based therapeutics. Issues such as off-target effects and metabolic stability require further investigation. Ongoing research is exploring the use of computational modeling and high-throughput screening to address these limitations and refine the compound's pharmacological profile.

In conclusion, methyl({2-[5-(trifluoromethyl)thiophen-2-yl]ethyl})amine (CAS: 1503421-24-6) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers aiming to develop next-generation therapeutics. Future studies will likely focus on expanding its applications and overcoming existing challenges to fully realize its potential in medicine.